
Emergence of Multi-Drug Resistant
Dermatophyte Strain L-6424 Poses New Clinical

Challenges

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-6424

Cat. No.: B1673795 Get Quote

Researchers have identified a multi-drug resistant strain of Trichophyton rubrum, designated L-
6424, which exhibits significant resistance to common antifungal agents, including terbinafine

and itraconazole. This discovery, detailed in a recent study, highlights the evolving challenge of

antifungal resistance and the urgent need for alternative therapeutic strategies.

The L-6424 strain was isolated from a patient in China with extensive and recurrent

dermatophytosis. The study reveals the genetic and molecular underpinnings of its resistance,

providing crucial insights for the drug development community. This guide offers a comparative

overview of the efficacy of terbinafine and itraconazole against the L-6424 strain versus a

susceptible reference strain, supported by experimental data and methodologies.

Comparative Efficacy of Antifungal Agents
The resistance of the L-6424 strain to standard antifungal therapies was quantified by

determining the Minimum Inhibitory Concentration (MIC) values. The MIC is the lowest

concentration of an antimicrobial drug that will inhibit the visible growth of a microorganism

after overnight incubation. A significantly higher MIC value for the L-6424 strain compared to

the reference strain indicates resistance.
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Compound
L-6424 Strain MIC
(mg/L)

Reference Strain
MIC (mg/L)

Fold Increase in
Resistance

Terbinafine 2 ≤0.002 >1000

Itraconazole 0.5 Not specified -

Amorolfine 0.5 Not specified -

Fluconazole Resistant Not specified -

Data sourced from a study on the multi-drug resistant T. rubrum strain L-6424.[1]

Molecular Basis of Resistance
Genetic analysis of the L-6424 strain identified key mutations responsible for its drug

resistance. These mutations alter the drug targets, reducing the efficacy of the antifungal

agents.

Terbinafine Resistance
Terbinafine targets the enzyme squalene epoxidase (SQLE), which is crucial for ergosterol

biosynthesis in fungi. The L-6424 strain was found to possess multiple mutations in the SQLE

gene, including F397L, H440Y, and a novel mutation, V105M.[1] These mutations are known to

be associated with terbinafine resistance.

Azole Resistance
Resistance to azole antifungals, such as itraconazole, is often linked to mutations in the

CYP51A gene, which encodes a key enzyme in the ergosterol biosynthesis pathway. The L-
6424 strain exhibited a mutation (R239C) in this gene, likely contributing to its resistance to

itraconazole.[1]

Furthermore, transcriptomic analysis revealed the upregulation of genes associated with drug

resistance, including CYP51A and genes encoding ABC transporters like TruMDR5 and

TERG_08139.[1] These transporters can actively pump antifungal drugs out of the fungal cell,

further reducing their efficacy.
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Signaling Pathway of Antifungal Action and
Resistance
The following diagram illustrates the mechanism of action of terbinafine and itraconazole and

the points at which resistance occurs in the L-6424 strain.
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Experimental Workflow for L-6424 Characterization
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Antifungal Susceptibility Testing
(MIC Determination) DNA Extraction RNA Extraction

PCR Amplification
(SQLE, CYP51A) RNA Sequencing

Sanger Sequencing Transcriptomic Analysis
(GO, KEGG)

Identification of
Resistance Mutations

Identification of
Differentially Expressed Genes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1673795#l-6424-vs-competitor-compound-
efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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